Cas no 89863-10-5 (6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione)

• Product name: 6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione
• CAS No: 89863-10-5
• MF: C₁₈H₃₄N₄O₅S₂
• MW: 450.616362094879
• CID: 586811
• PubChem ID: 5368007

6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione Chemical and Physical Properties

Names and Identifiers

• 6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione
• 6,14,17,22,25-pentaoxa-1,3,9,11-tetrazabicyclo[9.8.8]heptacosane-2,10-dithione
• 89863-10-5
• FELMAMQESKTIJE-UHFFFAOYSA-N
• DTXSID20418643

• Inchi： InChI=1S/C18H34N4O5S2/c28-17-19-1-7-23-8-2-20-18(29)22-5-11-26-15-13-24-9-3-21(17)4-10-25-14-16-27-12-6-22/h1-16H2,(H,19,28)(H,20,29)
• InChI Key： FELMAMQESKTIJE-UHFFFAOYSA-N
• SMILES： C1COCCNC(=S)N2CCOCCOCCN(CCOCCOCC2)C(=S)N1

Computed Properties

• Exact Mass: 450.19706254g/mol
• Monoisotopic Mass: 450.19706254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 141Ų